Cas no 727716-51-0 (2-cyano-N-cyclopropyl-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide)

• Product Name: 2-cyano-N-cyclopropyl-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide
• CAS No: 727716-51-0
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 6441703
• PubChem ID: 5947176
• Update Time: 2025-05-19

2-cyano-N-cyclopropyl-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26576943
• SR-01000046550-1
• 727716-51-0
• 2-cyano-N-cyclopropyl-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide
• SR-01000046550
• Z44337873

• Inchi： 1S/C15H16N2O4/c1-20-12-6-9(7-13(21-2)14(12)18)5-10(8-16)15(19)17-11-3-4-11/h5-7,11,18H,3-4H2,1-2H3,(H,17,19)/b10-5+
• InChI Key： ANKHZPZSBGRDKU-BJMVGYQFSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=C(C(=C(C=1)OC)O)OC)NC1CC1

Computed Properties

• Exact Mass: 288.11100700g/mol
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on 2-cyano-N-cyclopropyl-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide

Compound CAS No. 727716-51-0: 2-Cyano-N-Cyclopropyl-3-(4-Hydroxy-3,5-Dimethoxyphenyl)Prop-2-Enamide

The compound with CAS No. 727716-51-0, known as 2-cyano-N-cyclopropyl-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a cyano group, a cyclopropyl moiety, and a 4-hydroxy-3,5-dimethoxyphenyl substituent attached to a propenamide backbone. These structural elements contribute to its intriguing chemical properties and potential applications.

Recent studies have highlighted the biological activity of this compound, particularly in the context of its potential as a drug candidate. Researchers have explored its antitumor properties, demonstrating that it exhibits selective cytotoxicity against various cancer cell lines. The cyano group is believed to play a critical role in this activity by enhancing the molecule's ability to interact with cellular targets. Additionally, the cyclopropyl moiety contributes to the compound's stability and bioavailability, making it a promising candidate for further preclinical studies.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic chemistry techniques. The key steps include the formation of the 4-hydroxy-3,5-dimethoxyphenyl intermediate via nucleophilic aromatic substitution and subsequent coupling reactions to introduce the cyano and cyclopropyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs while maintaining high yields.

The compound's structure also lends itself to applications beyond pharmacology. Its aromatic substituents and conjugated system make it an attractive candidate for use in optoelectronic materials. For instance, studies have shown that thin films of this compound exhibit desirable optical and electronic properties, suggesting its potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

From a toxicological perspective, recent research has focused on evaluating the compound's safety profile. Initial findings indicate that it has low acute toxicity in animal models, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are required to fully understand its potential risks and ensure its safe use in clinical settings.

In conclusion, CAS No. 727716-51-0 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of structural features and promising biological activity positions it as a valuable asset in both academic research and industrial development.